Cas no 2171600-14-7 (3-amino(1,2-thiazol-4-yl)methyloxolan-3-ol)

• Product Name: 3-amino(1,2-thiazol-4-yl)methyloxolan-3-ol
• CAS No: 2171600-14-7
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6003741
• PubChem ID: 165598242
• Update Time: 2025-07-18

3-amino(1,2-thiazol-4-yl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(1,2-thiazol-4-yl)methyloxolan-3-ol
• 2171600-14-7
• EN300-1638920
• 3-[amino(1,2-thiazol-4-yl)methyl]oxolan-3-ol

• Inchi： 1S/C8H12N2O2S/c9-7(6-3-10-13-4-6)8(11)1-2-12-5-8/h3-4,7,11H,1-2,5,9H2
• InChI Key： JCMORPXCBRMECL-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(C1(COCC1)O)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 96.6Ų

Additional information on 3-amino(1,2-thiazol-4-yl)methyloxolan-3-ol

Comprehensive Overview of 3-amino(1,2-thiazol-4-yl)methyloxolan-3-ol (CAS No. 2171600-14-7)

The compound 3-amino(1,2-thiazol-4-yl)methyloxolan-3-ol (CAS No. 2171600-14-7) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its distinctive combination of a thiazole ring and an oxolane moiety makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the context of targeting infectious diseases and metabolic disorders.

One of the key features of 3-amino(1,2-thiazol-4-yl)methyloxolan-3-ol is its versatile reactivity, which allows for further functionalization. This property is highly valued in synthetic chemistry, as it enables the creation of diverse derivatives with tailored biological activities. Recent studies have highlighted its role in the synthesis of small-molecule inhibitors, which are crucial for modulating specific pathways in cellular systems. The compound's amino and hydroxyl groups provide excellent handles for conjugation, making it a valuable intermediate in the design of biologically active compounds.

In the context of current research trends, 3-amino(1,2-thiazol-4-yl)methyloxolan-3-ol aligns with the growing demand for heterocyclic compounds in drug development. Heterocycles, such as thiazoles and oxolanes, are known for their ability to interact with biological targets, offering high specificity and efficacy. This compound's structure is particularly intriguing due to its potential to address challenges in antibiotic resistance and chronic inflammation, two areas of intense focus in modern medicine. As such, it has become a subject of interest in academic and industrial laboratories alike.

The synthesis of 3-amino(1,2-thiazol-4-yl)methyloxolan-3-ol typically involves multi-step organic reactions, with careful attention to yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its structure and ensure its suitability for further applications. Given the compound's potential, there is a rising demand for high-quality reference standards, which are essential for pharmacological screening and toxicology studies. This underscores the importance of reliable sourcing and rigorous quality control in its production.

From an industrial perspective, 3-amino(1,2-thiazol-4-yl)methyloxolan-3-ol is being explored for its scalability and cost-effectiveness. As pharmaceutical companies seek to optimize their drug pipelines, compounds like this offer a balance between innovation and practicality. Its compatibility with green chemistry principles is another advantage, as sustainability becomes a priority in chemical manufacturing. Researchers are investigating eco-friendly synthesis routes to minimize waste and reduce environmental impact, aligning with global trends toward sustainable development.

In summary, 3-amino(1,2-thiazol-4-yl)methyloxolan-3-ol (CAS No. 2171600-14-7) represents a compelling area of study in contemporary chemistry and pharmacology. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable asset in the quest for new and improved treatments. As research continues to unfold, this compound is likely to play a pivotal role in addressing some of the most pressing health challenges of our time.